Cas no 799256-17-0 (N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide)
N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide
- Acetamide, N,N-dimethyl-2-[[5,6,7,8-tetrahydro-2-(3-methylphenyl)-4-quinazolinyl]thio]-
- VU0174713-3
- F1411-0317
- N,N-Dimethyl-2-(2-m-tolyl-5,6,7,8-tetrahydro-quinazolin-4-ylsulfanyl)-acetamide
- SMR000120042
- AKOS000563220
- HMS2164N04
- HMS3307D13
- 799256-17-0
- Z2734694101
- N,N-dimethyl-2-((2-(m-tolyl)-5,6,7,8-tetrahydroquinazolin-4-yl)thio)acetamide
- MLS000122683
- N,N-DIMETHYL-2-{[2-(3-METHYLPHENYL)-5,6,7,8-TETRAHYDROQUINAZOLIN-4-YL]SULFANYL}ACETAMIDE
- CHEMBL1485129
- N,N-dimethyl-2-[[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
-
- Inchi: 1S/C19H23N3OS/c1-13-7-6-8-14(11-13)18-20-16-10-5-4-9-15(16)19(21-18)24-12-17(23)22(2)3/h6-8,11H,4-5,9-10,12H2,1-3H3
- InChI Key: JMSHOFZOBPTHKG-UHFFFAOYSA-N
- SMILES: C(N(C)C)(=O)CSC1=C2C(=NC(C3=CC=CC(C)=C3)=N1)CCCC2
Computed Properties
- Exact Mass: 341.15618354g/mol
- Monoisotopic Mass: 341.15618354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 444.6±45.0 °C(Predicted)
- pka: 1.96±0.20(Predicted)
N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1411-0317-2μmol |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-5μmol |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-10μmol |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-20μmol |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-1mg |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-2mg |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-3mg |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-4mg |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-5mg |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F1411-0317-10mg |
N,N-dimethyl-2-{[2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl}acetamide |
799256-17-0 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide
Comprehensive Overview of N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide (CAS No. 799256-17-0)
The compound N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide, identified by its CAS No. 799256-17-0, is a highly specialized organic molecule with a unique structural framework. This compound belongs to the tetrahydroquinazoline family, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. The presence of a 3-methylphenyl group and a dimethylacetamide moiety in its structure makes it a versatile intermediate for further chemical modifications.
In the realm of drug discovery, N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide has been explored for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers are particularly interested in the sulfanylacetamide group, which may contribute to the compound's ability to interact with biological targets. This has led to a surge in searches for "tetrahydroquinazoline derivatives" and "kinase inhibitor scaffolds" in scientific databases.
The synthesis of CAS No. 799256-17-0 involves multi-step organic reactions, including the formation of the tetrahydroquinazoline core and subsequent functionalization with the 3-methylphenyl and sulfanylacetamide groups. Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for producing such compounds, aligning with the global push toward environmentally friendly practices. Keywords like "sustainable synthesis of heterocycles" and "green chemistry in drug development" reflect this growing trend.
Beyond its pharmaceutical potential, N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide has also been investigated for its physicochemical properties. Its lipophilicity and solubility profiles make it a candidate for formulation studies, particularly in the development of oral drug delivery systems. This has sparked interest in queries such as "improving drug bioavailability" and "optimizing physicochemical properties of APIs."
In the context of material science, the compound's aromatic and heterocyclic components offer opportunities for designing novel organic semiconductors or photovoltaic materials. The integration of tetrahydroquinazoline derivatives into optoelectronic devices is a hot topic, as evidenced by the increasing number of publications and patents in this area. Searches for "organic electronics" and "heterocyclic compounds in materials" highlight this intersection of chemistry and technology.
Quality control and analytical characterization of CAS No. 799256-17-0 are critical for ensuring its reproducibility and safety in research applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify the compound's purity and structural integrity. This has led to a rise in searches for "analytical methods for heterocyclic compounds" and "quality control in chemical synthesis."
In summary, N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide (CAS No. 799256-17-0) is a multifaceted compound with promising applications in pharmaceuticals, material science, and beyond. Its unique structure and functional groups make it a valuable subject of ongoing research, driven by the demand for innovative solutions in drug development and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.
799256-17-0 (N,N-dimethyl-2-{2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazolin-4-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)